![molecular formula C15H13Cl2NO3 B269484 3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide](/img/structure/B269484.png)
3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide
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Overview
Description
3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide, also known as UMI-77, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the protein BRD4, which plays a crucial role in the regulation of gene expression. The inhibition of BRD4 by UMI-77 has been shown to have significant effects on various cellular processes, making it a valuable tool in the study of epigenetics and cancer biology.
Mechanism of Action
3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide exerts its inhibitory effect on BRD4 by binding to the bromodomain of the protein. The bromodomain is a conserved protein domain that recognizes acetylated lysine residues on histones, allowing the protein to bind to chromatin and regulate gene expression. By binding to the bromodomain, this compound prevents BRD4 from binding to chromatin, thereby inhibiting its function.
Biochemical and Physiological Effects:
The inhibition of BRD4 by this compound has been shown to have significant effects on various cellular processes. It has been shown to inhibit the growth of cancer cells by suppressing the expression of oncogenes. This compound has also been shown to regulate the expression of genes involved in inflammation, cell cycle progression, and differentiation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide is its potency and selectivity for BRD4. This makes it a valuable tool for studying the role of BRD4 in various cellular processes. However, this compound has some limitations, including its low solubility in aqueous solutions and its potential for off-target effects.
Future Directions
There are several future directions for the use of 3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide in scientific research. One area of interest is the development of more potent and selective inhibitors of BRD4. Another area of interest is the use of this compound in combination with other inhibitors to target multiple pathways involved in cancer progression. Additionally, the role of BRD4 in other diseases, such as neurological disorders, is an area of active research that could benefit from the use of this compound.
Synthesis Methods
The synthesis of 3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide involves several steps, starting from commercially available starting materials. The first step involves the reaction of 2,5-dimethoxybenzaldehyde with 3,5-dichlorobenzoyl chloride to form the intermediate 3,5-dichloro-N-(2,5-dimethoxybenzylidene)benzamide. This intermediate is then reacted with 1,2-diaminobenzene to form this compound.
Scientific Research Applications
3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide has been extensively used in scientific research to study the role of BRD4 in various cellular processes. It has been shown to inhibit the growth of cancer cells by suppressing the expression of oncogenes. This compound has also been used to study the role of BRD4 in the regulation of inflammation, cell cycle progression, and differentiation.
properties
Molecular Formula |
C15H13Cl2NO3 |
---|---|
Molecular Weight |
326.2 g/mol |
IUPAC Name |
3,5-dichloro-N-(2,5-dimethoxyphenyl)benzamide |
InChI |
InChI=1S/C15H13Cl2NO3/c1-20-12-3-4-14(21-2)13(8-12)18-15(19)9-5-10(16)7-11(17)6-9/h3-8H,1-2H3,(H,18,19) |
InChI Key |
RAXNVICOPBUQSN-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=CC(=C2)Cl)Cl |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=CC(=C2)Cl)Cl |
Origin of Product |
United States |
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